Cas no 889942-79-4 (4-Methoxy-1H-indole-3-carbonitrile)
4-Methoxy-1H-indole-3-carbonitrile is a heterocyclic organic compound featuring a methoxy-substituted indole core with a nitrile functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The methoxy group enhances electron density, influencing reactivity in electrophilic substitution reactions, while the nitrile moiety offers versatility for further functionalization. Its stability under standard conditions and compatibility with various synthetic routes make it a practical choice for researchers. The compound is commonly utilized in the preparation of indole-based derivatives, contributing to studies in medicinal chemistry and material science.
889942-79-4 structure
Product Name:4-Methoxy-1H-indole-3-carbonitrile
CAS No:889942-79-4
MF:C10H8N2O
MW:172.18332195282
MDL:MFCD07776621
CID:714323
PubChem ID:34177059
Update Time:2025-06-07
4-Methoxy-1H-indole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-1H-indole-3-carbonitrile
- 1H-Indole-3-carbonitrile,4-methoxy-
- 1H-Indole-3-carbonitrile,4-methoxy
- 3-Cyano-4-methoxyindole
- 4-methoxyindole-3-carbonitrile
- 1H-Indole-3-carbonitrile, 4-Methoxy-
- 4-METHOXY-1H-INDOLE-3-CARBONITRILEOL
- 889942-79-4
- MFCD07776621
- AKOS006284146
- DTXSID90652996
-
- MDL: MFCD07776621
- Inchi: 1S/C10H8N2O/c1-13-9-4-2-3-8-10(9)7(5-11)6-12-8/h2-4,6,12H,1H3
- InChI Key: CQQKEAUKMZGVCS-UHFFFAOYSA-N
- SMILES: N1C2=C(C(OC)=CC=C2)C(C#N)=C1
Computed Properties
- Exact Mass: 172.06400
- Monoisotopic Mass: 172.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.8A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 385.0±22.0 °C(Predicted)
- PSA: 48.81000
- LogP: 2.04818
- pka: 14.83±0.30(Predicted)
4-Methoxy-1H-indole-3-carbonitrile Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methoxy-1H-indole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124331-1g |
4-methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 95% | 1g |
$*** | 2023-03-30 | |
| TRC | M916025-10mg |
4-Methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M916025-50mg |
4-Methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M916025-100mg |
4-Methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 100mg |
$ 135.00 | 2022-06-03 | ||
| Chemenu | CM124331-1g |
4-methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 95% | 1g |
$224 | 2021-08-05 | |
| Chemenu | CM124331-5g |
4-methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 95% | 5g |
$673 | 2021-08-05 | |
| Alichem | A199008220-1g |
4-Methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 95% | 1g |
$400.00 | 2023-08-31 | |
| eNovation Chemicals LLC | Y0990213-5g |
4-Methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 95% | 5g |
$880 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0990213-5g |
4-methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 95% | 5g |
$880 | 2025-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626135-5g |
4-Methoxy-1H-indole-3-carbonitrile |
889942-79-4 | 98% | 5g |
¥20916.00 | 2024-04-26 |
4-Methoxy-1H-indole-3-carbonitrile Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
889942-79-4 (4-Methoxy-1H-indole-3-carbonitrile) Related Products
- 719299-08-8(6-methoxy-5-methyl-1H-Indole-3-carbonitrile)
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- 74973-30-1(4,6-dimethoxy-3-methyl-1H-Indole)
- 23084-36-8(5-Methoxy-1H-indole-3-carbonitrile)
- 889942-81-8(4-methoxy-1-methyl-1H-Indole-3-carbonitrile)
- 906644-51-7(6-ethoxy-1H-Indole-3-carbonitrile)
- 1071973-96-0(5-methoxy-6-methyl-1H-Indole-3-carbonitrile)
- 1071974-17-8(5-methoxy-4-methyl-1H-Indole-3-carbonitrile)
- 145692-57-5(6-Methoxy-1H-indole-3-carbonitrile)
- 83696-95-1(4-methoxy-3-methyl-1H-Indole)
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